Cas no 262280-14-8 (methyl (1R,3S,4S)-3-{[(tert-butoxy)carbonyl]amino}-4-hydroxycyclopentane-1-carboxylate)

• Product Name: methyl (1R,3S,4S)-3-{[(tert-butoxy)carbonyl]amino}-4-hydroxycyclopentane-1-carboxylate
• CAS No: 262280-14-8
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• MDL: MFCD02259721
• CID: 259941
• PubChem ID: 7022354
• Update Time: 2025-05-22

methyl (1R,3S,4S)-3-{[(tert-butoxy)carbonyl]amino}-4-hydroxycyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (1S,2S,4R)-N-BOC-1-AMINO-2-HYDROXYCYCLOPENTANE-4-CARBOXYLIC ACID METHYL ESTER
• (1S,2S,4R)-N-Boc-1-Amino-2-Hydroxycyclo- Pentane-4-Carboxylic Acid Methyl Ester
• (1R,3S,4S)-3-[[(1,1-Dimethylethoxy)carbonyl]amino]-4-hydroxycyclopentanecarboxylic Acid Methyl Ester
• Cyclopentanecarboxylicacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-4-hydroxy-, methyl ester,(1R,3S,4S)-
• NULL
• 3-endo-bromo-1,7,7-trimethylbicyclo<2.2.1>heptan-2-one
• Bromocamphor
• d-campho
• endo-3-Bromo-D-camph
• methyl (1R,3S,4S)-3-{[(tert-butoxy)carbonyl]amino}-4-hydroxycyclopentane-1-carboxylate
• DTXSID20427437
• Cyclopentanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-4-hydroxy-, methyl ester, (1R,3S,4S)-
• SSATZBUCOTXXGA-VGMNWLOBSA-N
• SCHEMBL3546943
• P17295
• Methyl (1R,3S,4S)-3-(Boc-amino)-4-hydroxycyclopentane-1-carboxylate
• (1R,3S,4S)-Methyl3-((tert-butoxycarbonyl)amino)-4-hydroxycyclopentanecarboxylate
• METHYL (1R,3S,4S)-3-{[(TERT-BUTOXY)CARBONYL]AMINO-4-HYDROXYCYCLOPENTANE-1-CARBOXYLATE
• Methyl (1R,3S,4S)-3-[(t-butoxy)carbonyl]amino-4-hydroxycyclopentane-1-carboxylate
• MFCD02259721
• methyl (1R,3S,4S)-3-hydroxy-4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentane-1-carboxylate
• 262280-14-8
• BS-42766
• methyl (1R, 3S, 4S)-3-hydroxy-4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentane-1-carboxylate
• (1R,3S,4S)-Methyl 3-((tert-butoxycarbonyl)amino)-4-hydroxycyclopentanecarboxylate
• CS-0049306
• METHYL (1R,3S,4S)-3-[(TERT-BUTOXYCARBONYL)AMINO]-4-HYDROXYCYCLOPENTANE-1-CARBOXYLATE

• MDL： MFCD02259721
• Inchi： 1S/C12H21NO5/c1-12(2,3)18-11(16)13-8-5-7(6-9(8)14)10(15)17-4/h7-9,14H,5-6H2,1-4H3,(H,13,16)/t7-,8+,9+/m1/s1
• InChI Key： SSATZBUCOTXXGA-VGMNWLOBSA-N
• SMILES： O[C@H]1C[C@H](C(=O)OC)C[C@@H]1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 259.14200
• Monoisotopic Mass: 259.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.7
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.1623 (rough estimate)
• Boiling Point: 402.56°C (rough estimate)
• Refractive Index: 1.4596 (estimate)
• PSA: 84.86000
• LogP: 1.21450
• Solubility: Not available

methyl (1R,3S,4S)-3-{[(tert-butoxy)carbonyl]amino}-4-hydroxycyclopentane-1-carboxylate Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (1R,3S,4S)-3-{[(tert-butoxy)carbonyl]amino}-4-hydroxycyclopentane-1-carboxylate

Methyl (1R,3S,4S)-3-{[(tert-butoxy)carbonyl]amino}-4-hydroxycyclopentane-1-carboxylate: A Comprehensive Overview

The compound methyl (1R,3S,4S)-3-{[(tert-butoxy)carbonyl]amino}-4-hydroxycyclopentane-1-carboxylate with CAS No. 262280-14-8 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex stereochemistry and functional groups, which make it a valuable tool in drug discovery and development.

At its core, this molecule features a cyclopentane ring system, which serves as the structural backbone. The stereochemistry of the compound is defined by the 1R,3S,4S configuration, which plays a critical role in determining its biological activity and interactions. The presence of a tert-butoxy carbonyl group attached to the amino functionality introduces additional complexity and functionality to the molecule.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. The hydroxyl group at position 4 of the cyclopentane ring has been shown to participate in hydrogen bonding interactions, which are crucial for molecular recognition and binding affinity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the corresponding amino alcohol intermediate. Advanced techniques such as asymmetric catalysis and stereoselective reactions have been employed to ensure high enantiomeric purity. The use of protecting groups, such as the tert-butoxy carbonyl (Boc) group, is essential to control reactivity during the synthesis.

In terms of applications, this compound has been utilized in medicinal chemistry as a building block for constructing more complex molecules with desired pharmacokinetic properties. Its ability to undergo various post-synthetic modifications makes it a versatile starting material for drug design.

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with biological targets at an atomic level. These studies have provided valuable insights into its binding modes and potential mechanisms of action.

In conclusion, methyl (1R,3S,4S)-3-{[(tert-butoxy)carbonyl]amino}-4-hydroxycyclopentane-1-carboxylate represents a significant advancement in organic synthesis and drug discovery. Its unique structure and functional groups make it an invaluable tool for exploring new therapeutic avenues.